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Compound of Interest

Compound Name: 1,4-Bis(2-cyanostyryl)benzene

Cat. No.: B081279

This document provides a comprehensive overview of the chemical and physical properties of
1,4-Bis(2-cyanostyryl)benzene, a fluorescent dye with applications in organic electronics. The
information is tailored for researchers, scientists, and professionals in the field of drug
development and materials science.

Quantitative Data Summary

The key quantitative properties of 1,4-Bis(2-cyanostyryl)benzene are summarized in the table
below for easy reference and comparison.
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Property

Value

Molecular Formula

C24H16N2[1][2][3][4]

Molecular Weight

332.4 g/mol [2][3][4]

Monoisotopic Mass

332.131348519 Da[1][4]

Melting Point 229-231 °C[3][5]

Boiling Point 575.7 °C at 760 mmHg[5]
Density 1.18 g/cm3[5]

Flash Point 275.3 °C[5]

Water Solubility 24ug/L at 25°C[5]

Topological Polar Surface Area

47.6 A?[1][4]

Experimental Protocols

The synthesis of 1,4-Bis(2-cyanostyryl)benzene can be achieved through various

condensation reactions. A common method is the Knoevenagel condensation. Below is a

representative protocol based on literature descriptions.

Synthesis of 1,4-Bis(2-cyanostyryl)benzene via Knoevenagel Condensation

o Objective: To synthesize 1,4-Bis(2-cyanostyryl)benzene from terephthalaldehyde and o-

cyano-benzyl chloride.
e Materials:

o Terephthalaldehyde

[¢]

Triethyl phosphite

[¢]

0-cyano-benzyl chloride

o

p-xylene
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o N,N-dimethylformamide (DMF)
o 30% Sodium methanol solution

o Methanol

e Procedure:

o In a closed reactor equipped with a reflux condenser, add 498.6 g of triethyl phosphite and
1000 mL of p-xylene. Heat the mixture to 140°C.[3]

o Slowly add 151.6 g of o-cyano-benzyl chloride solution over 2 hours, maintaining a 3:1
molar ratio of triethyl phosphite to o-cyano-benzyl chloride.[3]

o Maintain the reaction conditions for 10 hours after the addition is complete.[3]
o Recover the excess triethyl phosphite and solvent by distillation.
o Cool the reaction mixture to 25-30°C and dissolve it in 500 mL of DMF.[3]

o Under stirring, add 67 g of terephthalaldehyde and 180 g of 30% sodium methanol
solution to the mixture. Continue the dissolution for 3 hours.[3]

o After the reaction, lower the temperature to 35°C and hold for 3 hours, then cool further to
30°C.[3]

o Adjust the pH to 7, then cool the solution to 10-15°C.
o Centrifuge the mixture to obtain the crude product.

o Refine the crude product with methanol, followed by another centrifugation and drying to
yield the final product.[3]

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of 1,4-Bis(2-
cyanostyryl)benzene.
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Synthesis and Purification Workflow of 1,4-Bis(2-cyanostyryl)benzene
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Caption: Workflow for the synthesis and purification of 1,4-Bis(2-cyanostyryl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1,4-Bis(2-
cyanostyryl)benzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081279#1-4-bis-2-cyanostyryl-benzene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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